Cas no 2137659-48-2 (Pyridine, 2-chloro-3-(3-methoxyphenyl)-5-(trifluoromethyl)-)
Pyridine, 2-chloro-3-(3-methoxyphenyl)-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- Pyridine, 2-chloro-3-(3-methoxyphenyl)-5-(trifluoromethyl)-
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- Inchi: 1S/C13H9ClF3NO/c1-19-10-4-2-3-8(5-10)11-6-9(13(15,16)17)7-18-12(11)14/h2-7H,1H3
- InChI Key: XOAMCHTYQYMMOA-UHFFFAOYSA-N
- SMILES: C1(Cl)=NC=C(C(F)(F)F)C=C1C1=CC=CC(OC)=C1
Pyridine, 2-chloro-3-(3-methoxyphenyl)-5-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-360055-0.05g |
2-chloro-3-(3-methoxyphenyl)-5-(trifluoromethyl)pyridine |
2137659-48-2 | 0.05g |
$612.0 | 2023-03-07 | ||
| Enamine | EN300-360055-0.1g |
2-chloro-3-(3-methoxyphenyl)-5-(trifluoromethyl)pyridine |
2137659-48-2 | 0.1g |
$640.0 | 2023-03-07 | ||
| Enamine | EN300-360055-0.25g |
2-chloro-3-(3-methoxyphenyl)-5-(trifluoromethyl)pyridine |
2137659-48-2 | 0.25g |
$670.0 | 2023-03-07 | ||
| Enamine | EN300-360055-0.5g |
2-chloro-3-(3-methoxyphenyl)-5-(trifluoromethyl)pyridine |
2137659-48-2 | 0.5g |
$699.0 | 2023-03-07 | ||
| Enamine | EN300-360055-1.0g |
2-chloro-3-(3-methoxyphenyl)-5-(trifluoromethyl)pyridine |
2137659-48-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-360055-2.5g |
2-chloro-3-(3-methoxyphenyl)-5-(trifluoromethyl)pyridine |
2137659-48-2 | 2.5g |
$1428.0 | 2023-03-07 | ||
| Enamine | EN300-360055-5.0g |
2-chloro-3-(3-methoxyphenyl)-5-(trifluoromethyl)pyridine |
2137659-48-2 | 5.0g |
$2110.0 | 2023-03-07 | ||
| Enamine | EN300-360055-10.0g |
2-chloro-3-(3-methoxyphenyl)-5-(trifluoromethyl)pyridine |
2137659-48-2 | 10.0g |
$3131.0 | 2023-03-07 |
Pyridine, 2-chloro-3-(3-methoxyphenyl)-5-(trifluoromethyl)- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Keqing Gao,Xiaotian Liu,Zhuang Wang,Chenghao Liang,Yueping Xiong RSC Adv., 2016,6, 42447-42451
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on Pyridine, 2-chloro-3-(3-methoxyphenyl)-5-(trifluoromethyl)-
Pyridine, 2-chloro-3-(3-methoxyphenyl)-5-(trifluoromethyl)- (CAS No. 2137659-48-2): A Comprehensive Overview
Pyridine, 2-chloro-3-(3-methoxyphenyl)-5-(trifluoromethyl)-, identified by its CAS number 2137659-48-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple substituents, including a chloro group at the 2-position, a methoxyphenyl group at the 3-position, and a trifluoromethyl group at the 5-position, endows this molecule with unique chemical properties and potential biological activities.
The structural features of Pyridine, 2-chloro-3-(3-methoxyphenyl)-5-(trifluoromethyl)- make it an intriguing candidate for further exploration in drug discovery and material science. The chloro group introduces electrophilic characteristics, facilitating various chemical reactions such as nucleophilic substitution, while the methoxyphenyl ring contributes to hydrophobic interactions and can influence metabolic stability. The trifluoromethyl group, on the other hand, is known for its ability to enhance lipophilicity and metabolic stability, making it a common moiety in many bioactive molecules.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The combination of different substituents in Pyridine, 2-chloro-3-(3-methoxyphenyl)-5-(trifluoromethyl)- aligns well with this trend. For instance, studies have shown that pyridine derivatives can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in this compound may contribute to its interaction with biological targets, thereby influencing its pharmacological profile.
One of the most compelling aspects of Pyridine, 2-chloro-3-(3-methoxyphenyl)-5-(trifluoromethyl)- is its versatility in synthetic chemistry. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling chemists to modify the molecule further to optimize its properties. This flexibility is particularly valuable in drug development pipelines, where fine-tuning molecular structure can significantly impact efficacy and safety.
The agrochemical industry has also shown interest in pyridine derivatives due to their potential as intermediates in the synthesis of pesticides and herbicides. The unique structural features of Pyridine, 2-chloro-3-(3-methoxyphenyl)-5-(trifluoromethyl)- may contribute to its effectiveness in controlling pests and weeds while maintaining environmental safety. Current research in this area is focused on identifying compounds that can disrupt essential biological pathways in pests without harming beneficial organisms.
The development of new synthetic methodologies for pyridine derivatives remains an active area of research. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have enabled more efficient and selective synthesis of complex pyridine structures. These methods are particularly useful for introducing multiple substituents into the core pyridine ring with high precision. The application of computational chemistry and artificial intelligence has further accelerated the discovery process by predicting the properties of novel compounds before they are synthesized.
In conclusion, Pyridine, 2-chloro-3-(3-methoxyphenyl)-5-(trifluoromethyl)- (CAS No. 2137659-48-2) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and potential biological activities make it an attractive subject for further investigation. As research continues to evolve, new synthetic strategies and computational tools will undoubtedly enhance our ability to explore and utilize this compound effectively.
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